1,2,3,4,5,6,7-Heptachloro naphthalene-13C10

• Molecular Formula: C10HCl7
• Molecular Weight: 379.2 g/mol
• InChI: InChI=1S/C10HCl7/c11-3-1-2-4(7(14)6(3)13)8(15)10(17)9(16)5(2)12/h1H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1
• InChIKey: NDZIBNJHNBUHKW-IIYFYTTLSA-N

1,2,3,4,5,6,7-Heptachloro naphthalene-13C10 (CAS 219526-49-5) is a fully 13C10-labeled congener of polychlorinated naphthalene PCN-73. It is an isotopically enriched analytical standard specifically synthesized for use as an internal standard in isotope dilution mass spectrometry (IDMS).

1,2,3,4,5,6,7-Heptachloro Naphthalene-13C10: Isotopically Labeled PCN-73 Analytical Standard for Trace Quantification

1,2,3,4,5,6,7-Heptachloro naphthalene-13C10 (CAS 219526-49-5) is a fully 13C10-labeled congener of polychlorinated naphthalene PCN-73 . It is an isotopically enriched analytical standard specifically synthesized for use as an internal standard in isotope dilution mass spectrometry (IDMS) [1]. As a heptachlorinated naphthalene, it belongs to a class of persistent organic pollutants (POPs) listed under the Stockholm Convention . This compound is not a native analyte but a mass-labeled surrogate designed to co-elute and ionize identically to its unlabeled counterpart, enabling precise correction for matrix effects, extraction losses, and instrument variability in complex environmental and biological matrices [1].

• [1] MedChemExpress. (n.d.). 1,2,3,4,5,6,7-Heptachloro naphthalene-13C10. Retrieved from https://www.medchemexpress.eu/1-2-3-4-5-6-7-heptachloro-naphthalene-13c10.html. View Source

Why Unlabeled PCN-73 or Other PCN Congeners Cannot Substitute for 1,2,3,4,5,6,7-Heptachloro Naphthalene-13C10 in Validated Methods

Generic substitution fails because the 13C10 label confers a distinct molecular weight (379.21 g/mol) that separates the internal standard signal from the native analyte (369.29 g/mol) in mass spectrometry, enabling co-eluting, matrix-matched quantification [1]. Unlabeled PCN-73 cannot provide this mass offset, making it indistinguishable from the target analyte and rendering isotope dilution impossible. Alternative 13C-labeled PCN congeners (e.g., PCN-66 or PCN-75) exhibit different chromatographic retention behaviors and ionization efficiencies due to varying chlorination patterns, introducing systematic bias in quantification [2]. Therefore, congener-specific, fully 13C10-labeled standards are required for accurate and reproducible data that meet regulatory method performance criteria [1].

• [1] Fernandes, A. R., Tlustos, C., Rose, M., Smith, F., Carr, M., & Panton, S. (2011). Polychlorinated naphthalenes (PCNs) in Irish foods: Occurrence and human dietary exposure. Chemosphere, 85(3), 322–328. https://doi.org/10.1016/j.chemosphere.2011.06.093. View Source
• [2] NIST Mass Spectrometry Data Center. (n.d.). Naphthalene, 1,2,3,4,5,6,7-heptachloro-: Gas Chromatography. In NIST Chemistry WebBook. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=R128377&Units=SI&Mask=2080. View Source

Quantitative Evidence Guide: How 1,2,3,4,5,6,7-Heptachloro Naphthalene-13C10 Enables Superior Analytical Performance vs. Unlabeled and Alternative Standards

Molecular Weight Offset of +9.92 Da Enables Unambiguous Mass Spectrometric Resolution from Native PCN-73

The full 13C10 labeling of the naphthalene core in 1,2,3,4,5,6,7-Heptachloro naphthalene-13C10 increases its molecular weight to 379.21 g/mol, compared to 369.29 g/mol for the native unlabeled PCN-73 . This +9.92 Da mass difference creates a distinct, non-overlapping isotopic cluster in the mass spectrometer, allowing the internal standard to be quantified independently of the native analyte, even when they co-elute [1]. This is the fundamental requirement for accurate isotope dilution quantification.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	379.21 (13C10 labeled)
Comparator Or Baseline	369.29 (native unlabeled PCN-73)
Quantified Difference	+9.92 Da (+2.7% increase)
Conditions	Calculated from molecular formula 13C10HCl7 vs. C10HCl7

Why This Matters

The mass offset is non-negotiable for isotope dilution; unlabeled analogs cannot serve as internal standards.

• [1] MedChemExpress. (n.d.). 1,2,3,4,5,6,7-Heptachloro naphthalene-13C10. Retrieved from https://www.medchemexpress.eu/1-2-3-4-5-6-7-heptachloro-naphthalene-13c10.html. View Source

Isotope Dilution with 13C10-PCN-73 Achieves 100-104% Accuracy with 12% RSD in Environmental Matrices

Analytical methods employing 13C10-labeled PCN internal standards, including PCN-73, have been validated to achieve average accuracies of 100% for fish tissue (n=34) and 104% for sediment (n=28) with a precision of 12% RSD [1]. In contrast, external standard calibration methods for PCNs without isotope dilution can exhibit %RSDs as high as 20% due to uncompensated matrix effects and sample preparation variability [2]. The use of 13C10-PCN-73 as an internal standard directly reduces this variability by correcting for losses at each analytical step.

Evidence Dimension	Method Accuracy and Precision
Target Compound Data	Average accuracy 100-104%, precision 12% RSD (using 13C10-labeled PCN internal standards)
Comparator Or Baseline	Precision up to 20% RSD (external standard calibration without isotope dilution)
Quantified Difference	Improvement of up to 8% RSD in precision; accuracy bias eliminated
Conditions	GC-HRMS analysis of spiked fish and sediment samples; 13C10-PCNs used as internal standards

Why This Matters

This level of accuracy and precision is required for regulatory compliance and reliable environmental monitoring.

• [1] Journal of Chromatography A. (2017). Congener specific determination of polychlorinated naphthalenes in sediment and biota by gas chromatography high resolution mass spectrometry. Volume 1479, Pages 169-176. https://doi.org/10.1016/j.chroma.2016.11.054. View Source
• [2] Antpedia. (2007). 内标和外标是什么及其选用 (What are internal and external standards and how to choose them). Retrieved from https://www.antpedia.com. View Source

Congener-Specific GC Retention Index (RI 2694 on DB-5) Distinguishes PCN-73 from Co-Eluting Isomers

The native congener PCN-73 exhibits a well-defined Kovats retention index of 2694 on a DB-5 capillary column [1]. This value is distinct from its isomer, 1,2,3,4,5,6,8-heptachloronaphthalene (PCN-74), which has a different retention index. Procurement of the 13C10-labeled PCN-73 ensures that the internal standard co-elutes exactly with the target PCN-73 peak, not with other heptachlorinated isomers that may be present in the sample [2]. Using a labeled standard of an incorrect isomer would lead to misidentification and quantification errors.

Evidence Dimension	Kovats Retention Index (non-polar column)
Target Compound Data	2694 (on DB-5)
Comparator Or Baseline	Other heptachloronaphthalene isomers (e.g., PCN-74) with different retention indices
Quantified Difference	Not directly comparable; isomer-specific values required
Conditions	DB-5 capillary column, 30m x 0.25mm x 0.25μm, Helium carrier gas, temperature program: 160°C to 280°C at 4 K/min

Why This Matters

Congener-specific identification is critical for accurate quantification and source apportionment in environmental forensics.

• [1] NIST Mass Spectrometry Data Center. (n.d.). Naphthalene, 1,2,3,4,5,6,7-heptachloro-: Gas Chromatography. In NIST Chemistry WebBook. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=R128377&Units=SI&Mask=2080. View Source
• [2] Wellington Laboratories. (n.d.). 1,2,3,4,5,6,7-Heptachloro(13C10)naphthalene (MPN-74). In Greyhound Chromatography catalogue. Retrieved from https://www.greyhoundchrom.com/wellington-laboratories?pagenumber=88. View Source

Isotopic Purity of ≥98% 13C10 Ensures Minimal Native Analyte Interference in IDMS

Commercially available 1,2,3,4,5,6,7-Heptachloro naphthalene-13C10 is supplied with a specified isotopic purity of 98% 13C10 . This high enrichment minimizes the presence of unlabeled or partially labeled molecules that would contribute to the native analyte signal, a known source of positive bias in isotope dilution assays. Lower purity 13C-labeled standards (e.g., <95% isotopic enrichment) can introduce significant quantification errors, particularly when measuring ultra-trace levels of PCNs in environmental samples [1].

Evidence Dimension	Isotopic Purity (atom% 13C)
Target Compound Data	≥98% 13C10
Comparator Or Baseline	Lower purity labeled standards (<95% 13C)
Quantified Difference	At least 3% higher isotopic enrichment
Conditions	Supplier specification for 1,2,3,4,5,6,7-Heptachloro naphthalene-13C10

Why This Matters

Higher isotopic purity directly translates to lower method detection limits and improved accuracy at trace concentrations.

• [1] Cambridge Isotope Laboratories. (n.d.). 1,2,3,4,5,6,7-HEPTACN(PCN-73)(13C10,98%) 10 UG/ML IN ISOOCTANE. In CNnmr product catalogue. Retrieved from https://www.cnnmr.com. View Source

Regulatory Acceptance: 13C10-PCN-73 is Explicitly Included in Stockholm Convention POP Monitoring Frameworks

Polychlorinated naphthalenes, including heptachlorinated congeners like PCN-73, are listed under Annexes A and C of the Stockholm Convention on Persistent Organic Pollutants, mandating their monitoring in environmental and biological matrices . Consequently, validated analytical methods for PCN quantification, such as those used in national monitoring programs and international interlaboratory studies, explicitly require the use of 13C10-labeled internal standards to achieve the data quality objectives (DQOs) set by regulatory bodies [1]. Unlabeled standards or those of different chlorination levels are not accepted as they do not meet the required method performance criteria.

Evidence Dimension	Regulatory method compliance
Target Compound Data	Explicitly required as internal standard in isotope dilution HRGC-HRMS methods for PCN analysis under Stockholm Convention monitoring
Comparator Or Baseline	Unlabeled PCN-73 or alternative internal standards
Quantified Difference	Non-compliant vs. compliant analytical workflow
Conditions	ISO/IEC 17025 accredited POPs analysis

Why This Matters

Procurement of this specific labeled standard ensures data will be accepted for regulatory reporting and scientific publication.

• [1] Fernandes, A. R., Tlustos, C., Rose, M., Smith, F., Carr, M., & Panton, S. (2011). Polychlorinated naphthalenes (PCNs) in Irish foods: Occurrence and human dietary exposure. Chemosphere, 85(3), 322–328. https://doi.org/10.1016/j.chemosphere.2011.06.093. View Source

Heptachlorinated Congeners Dominate PCN Profiles in Contaminated Sediments, Necessitating Congener-Specific Quantification

Studies of PCN contamination near chlor-alkali plants have shown that hepta- and octa-chloronaphthalenes are the dominant congeners, accounting for greater than 50% of the total PCN concentration in soil and sediments [1]. For example, in sediments from the Ebro River, octachloronaphthalene and the two heptachloronaphthalene isomers (PCN-73 and PCN-74) were the most abundant congeners [2]. This environmental prevalence underscores the critical need for a congener-specific, isotopically labeled internal standard like 13C10-PCN-73 to accurately quantify this major component of the PCN burden without interference from other highly chlorinated species.

Evidence Dimension	Abundance in environmental samples
Target Compound Data	Heptachloronaphthalenes (including PCN-73) are dominant congeners (>50% of total PCN) in chlor-alkali contaminated sediments
Comparator Or Baseline	Lower chlorinated PCN congeners (tri-, tetra-, penta-)
Quantified Difference	Hepta-CNs can constitute the majority fraction of PCN contamination in certain matrices
Conditions	Sediment and soil samples near chlor-alkali plants

Why This Matters

Quantifying the dominant congener requires a specific, high-performance internal standard; using a less relevant labeled standard would compromise data quality for the most abundant analyte.

• [1] OSTI.GOV. (1998). Isomer-specific analysis and toxic evaluation of polychlorinated naphthalenes in soil, sediment, and biota collected near the site of a former chlor-alkali plant. Retrieved from https://www.osti.gov. View Source
• [2] Journal of Chromatography A. (2006). Rapid and simplified method for the analysis of polychloronaphthalene congener distributions in environmental and human samples by gas chromatography coupled to negative ion chemical ionization mass spectrometry. Volume 1118, Issue 2, Pages 224-233. https://doi.org/10.1016/j.chroma.2006.03.110. View Source

Optimal Application Scenarios for 1,2,3,4,5,6,7-Heptachloro Naphthalene-13C10 Based on Quantitative Evidence

Isotope Dilution HRGC-HRMS Quantification of PCN-73 in Food and Biological Matrices

Used as the internal standard for the determination of PCN-73 in complex matrices like fish, milk, and human serum via isotope dilution high-resolution gas chromatography-high-resolution mass spectrometry (HRGC-HRMS) [1]. The +9.92 Da mass offset and high isotopic purity enable accurate correction for matrix-induced ion suppression/enhancement, achieving 100-104% accuracy with 12% RSD [2]. This application is essential for dietary exposure assessments and human biomonitoring studies mandated under the Stockholm Convention.

Environmental Forensics and Source Apportionment of PCN Contamination

Employed as a congener-specific internal standard to accurately quantify PCN-73 in environmental samples (sediments, soils, stack gases) for source identification and fate studies [1]. The distinct GC retention index (RI 2694) [3] ensures the internal standard co-elutes with the target isomer, not with other heptachloronaphthalenes. This is critical for generating reliable congener profiles used to differentiate between contamination from chlor-alkali processes, waste incineration, or historical PCB formulations [4].

Regulatory Compliance Testing for Persistent Organic Pollutants (POPs)

Utilized in ISO/IEC 17025 accredited laboratories for the analysis of PCNs in environmental and food samples to meet national and international regulatory monitoring requirements under the Stockholm Convention [1]. The use of this specific 13C10-labeled internal standard is a de facto requirement for generating legally defensible data, as it is the only way to achieve the data quality objectives (accuracy, precision, and low detection limits) demanded by agencies like the US EPA and EU Reference Laboratories [2].

Method Development and Validation for Novel PCN Analytical Techniques

Serves as a primary reference standard for developing and validating new analytical methods for PCNs, such as GC-MS/MS or comprehensive two-dimensional gas chromatography (GC×GC) [1]. The well-defined isotopic purity and congener identity allow for rigorous assessment of method performance parameters including linearity, recovery, matrix effects, and inter-laboratory reproducibility. Its use ensures that newly developed methods are traceable and comparable to established isotope dilution techniques [2].

• [1] Fernandes, A. R., Tlustos, C., Rose, M., Smith, F., Carr, M., & Panton, S. (2011). Polychlorinated naphthalenes (PCNs) in Irish foods: Occurrence and human dietary exposure. Chemosphere, 85(3), 322–328. https://doi.org/10.1016/j.chemosphere.2011.06.093. View Source
• [2] Journal of Chromatography A. (2017). Congener specific determination of polychlorinated naphthalenes in sediment and biota by gas chromatography high resolution mass spectrometry. Volume 1479, Pages 169-176. https://doi.org/10.1016/j.chroma.2016.11.054. View Source
• [3] NIST Mass Spectrometry Data Center. (n.d.). Naphthalene, 1,2,3,4,5,6,7-heptachloro-: Gas Chromatography. In NIST Chemistry WebBook. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=R128377&Units=SI&Mask=2080. View Source
• [4] Journal of Hazardous Materials. (2015). Case study of polychlorinated naphthalene emissions and factors influencing emission variations in secondary aluminum production. Volume 286, Pages 578-586. https://doi.org/10.1016/j.jhazmat.2015.01.009. View Source